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Compound of Interest

Compound Name: Oxazole-5-carbothioamide

Cat. No.: B1525658

Foreword: The Rationale Behind This Guide

In the landscape of modern drug discovery and materials science, heterocyclic compounds
form a cornerstone of innovation. Among these, oxazole-containing molecules are of significant
interest due to their diverse biological activities and applications as versatile synthetic
intermediates.[1] This guide provides an in-depth spectroscopic characterization of a
particularly intriguing derivative: Oxazole-5-carbothioamide. While empirical data for this
specific molecule is not widely published, this document, grounded in the principles of
spectroscopic analysis and data from analogous structures, offers a robust predictive
framework for its characterization. Our objective is to equip researchers, scientists, and drug
development professionals with the foundational knowledge and practical protocols to
confidently identify and analyze this compound.

This guide is structured to provide not just data, but a deeper understanding of the "why"
behind the expected spectral features. By elucidating the interplay between molecular structure
and spectroscopic output, we aim to empower researchers to move beyond simple data
matching to a more intuitive and predictive understanding of their analytical results.

Molecular Structure and Its Spectroscopic
Implications
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The structure of oxazole-5-carbothioamide, featuring a five-membered oxazole ring
substituted with a carbothioamide group at the 5-position, dictates its unique spectroscopic
signature. The aromatic oxazole ring and the thioamide functionality are the two key
components that will be interrogated by Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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